Cas no 62230-51-7 (Ethyl 5-(4-Chlorophenyl)-1H-1,2,4-triazole-3-carboxylate)

Ethyl 5-(4-Chlorophenyl)-1H-1,2,4-triazole-3-carboxylate is a heterocyclic compound featuring a 1,2,4-triazole core substituted with a 4-chlorophenyl group and an ethyl carboxylate moiety. This structure imparts versatility in synthetic applications, particularly in pharmaceuticals and agrochemicals, where it serves as a key intermediate. The presence of the chlorophenyl group enhances lipophilicity, potentially improving bioavailability in bioactive molecules. The ethyl ester functionality allows for further derivatization, making it valuable in medicinal chemistry for scaffold modification. Its stability under standard conditions and compatibility with common organic reactions contribute to its utility in research and industrial settings. The compound is typically characterized by NMR, HPLC, and mass spectrometry for purity verification.

Ethyl 5-(4-Chlorophenyl)-1H-1,2,4-triazole-3-carboxylate structure

62230-51-7 structure

Product Name:Ethyl 5-(4-Chlorophenyl)-1H-1,2,4-triazole-3-carboxylate

CAS No:62230-51-7

MF:C₁₁H₁₀ClN₃O₂

MW:251.669001102448

MDL:MFCD19141565

CID:4073692

PubChem ID:12374490

Update Time:2025-06-07

Ethyl 5-(4-Chlorophenyl)-1H-1,2,4-triazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

- 1H-1,2,4-Triazole-3-carboxylic acid, 5-(4-chlorophenyl)-, ethyl ester
- 5-(4-Chloro-phenyl)-2H-[1,2,4]triazole-3-carboxylic acid ethyl ester
- ethyl 5-(4-chlorophenyl)-1H-1,2,4-triazole-3-carboxylate
- EN300-205283
- 62230-51-7
- AKOS006197721
- MFCD19141565
- CS-0239078
- 1H-1,2,4-Triazole-5-carboxylic acid, 3-(4-chlorophenyl)-, ethyl ester
- Ethyl 5-(4-chlorophenyl)-4H-1,2,4-triazole-3-carboxylate
- ethyl 3-(4-chlorophenyl)-1H-1,2,4-triazole-5-carboxylate
- ethyl 5-(4-chlorophenyl)-1 H -1,2,4-triazole-3-carboxylate
- Ethyl5-(4-chlorophenyl)-4H-1,2,4-triazole-3-carboxylate
- SY200087
- 834-712-5
- MCA23051
- Ethyl 5-(4-Chlorophenyl)-1H-1,2,4-triazole-3-carboxylate
- MDL： MFCD19141565
- Inchi： 1S/C11H10ClN3O2/c1-2-17-11(16)10-13-9(14-15-10)7-3-5-8(12)6-4-7/h3-6H,2H2,1H3,(H,13,14,15)
- InChI Key： HOHJXKLSCXTVQB-UHFFFAOYSA-N
- SMILES： N1C(C(OCC)=O)=NC(C2=CC=C(Cl)C=C2)=N1

Computed Properties

Exact Mass: 251.0461543Da
Monoisotopic Mass: 251.0461543Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 17
Rotatable Bond Count: 4
Complexity: 269
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 67.9Å²

Ethyl 5-(4-Chlorophenyl)-1H-1,2,4-triazole-3-carboxylate Pricemore >>

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TRC	B126963-10mg	Ethyl 5-(4-Chlorophenyl)-1H-1,2,4-triazole-3-carboxylate	62230-51-7		10mg	$ 50.00	2022-04-02
TRC	B126963-50mg	Ethyl 5-(4-Chlorophenyl)-1H-1,2,4-triazole-3-carboxylate	62230-51-7		50mg	$ 210.00	2022-04-02
TRC	B126963-100mg	Ethyl 5-(4-Chlorophenyl)-1H-1,2,4-triazole-3-carboxylate	62230-51-7		100mg	$ 295.00	2022-04-02
Chemenu	CM474874-250mg	ethyl 5-(4-chlorophenyl)-1H-1,2,4-triazole-3-carboxylate	62230-51-7	95%+	250mg	$379	2023-02-02
Chemenu	CM474874-500mg	ethyl 5-(4-chlorophenyl)-1H-1,2,4-triazole-3-carboxylate	62230-51-7	95%+	500mg	$680	2023-02-02
Chemenu	CM474874-1g	ethyl 5-(4-chlorophenyl)-1H-1,2,4-triazole-3-carboxylate	62230-51-7	95%+	1g	$865	2023-02-02
Enamine	EN300-205283-0.05g	ethyl 5-(4-chlorophenyl)-1H-1,2,4-triazole-3-carboxylate	62230-51-7	95%	0.05g	$182.0	2023-09-16
Enamine	EN300-205283-0.1g	ethyl 5-(4-chlorophenyl)-1H-1,2,4-triazole-3-carboxylate	62230-51-7	95%	0.1g	$272.0	2023-09-16
Enamine	EN300-205283-0.25g	ethyl 5-(4-chlorophenyl)-1H-1,2,4-triazole-3-carboxylate	62230-51-7	95%	0.25g	$389.0	2023-09-16
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